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Compound of Interest

Compound Name: HIV-1 gag Protein p24 (194-210)

Cat. No.: B15568304

For Researchers, Scientists, and Drug Development Professionals

Introduction

The HIV-1 gag protein p24 is a critical component of the viral capsid and a key target in HIV
research and diagnostic development. The p24 (194-210) peptide, with the sequence Ala-Asn-
Pro-Asp-Cys-Lys-Thr-lle-Leu-Lys-Ala-Leu-Gly-Pro-Ala-Ala-Thr, is a specific fragment of this
protein used in various immunological and biochemical assays. Proper reconstitution and
storage of this lyophilized peptide are paramount to ensure its stability, solubility, and
functionality in experimental settings. This document provides a detailed protocol for the
effective handling of the p24 (194-210) peptide.

Physicochemical Properties

A thorough understanding of the peptide's physicochemical properties is essential for selecting
the appropriate reconstitution solvent.
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Amino Acid Sequence

Ala-Asn-Pro-Asp-Cys-Lys-Thr-lle-Leu-Lys-Ala-
Leu-Gly-Pro-Ala-Ala-Thr

Molecular Formula

C73H125N20023S

Molecular Weight

~1683 g/mol

Physicochemical Analysis

The peptide sequence contains both
hydrophobic (Ala, lle, Leu, Pro) and
hydrophilic/charged (Asn, Asp, Cys, Lys, Thr)
residues. The presence of acidic (Asp) and
basic (Lys) residues suggests that the peptide's
solubility will be pH-dependent. The cysteine
residue introduces the potential for oxidation

and disulfide bond formation.

Experimental Protocols

Reconstitution of Lyophilized p24 (194-210) Peptide

This protocol outlines the steps to dissolve the lyophilized peptide powder to create a stock

solution.

Materials:

» Lyophilized p24 (194-210) peptide vial

 Sterile, high-purity water

o Dimethyl sulfoxide (DMSO), sequencing grade

o Sterile phosphate-buffered saline (PBS), pH 7.4

 Sterile, low-protein binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,
which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom of the tube.

Solvent Selection: Based on the peptide's sequence, which contains a mix of hydrophobic
and hydrophilic residues, a small amount of an organic solvent is recommended for initial
solubilization, followed by dilution with an aqueous buffer. DMSO is a suitable initial solvent.

Initial Dissolution:
o Carefully open the vial in a clean environment.

o To create a concentrated stock solution (e.g., 1-10 mg/mL), add the required volume of
DMSO to the peptide. For example, to make a 10 mg/mL stock from 1 mg of peptide, add
100 pL of DMSO.

o Gently vortex or sonicate the vial for a few seconds to aid dissolution. Visually inspect to
ensure the solution is clear and free of particulates.

Aqueous Dilution:

o Slowly add the desired aqueous buffer (e.g., sterile PBS, pH 7.4) to the DMSO stock
solution to achieve the final working concentration. It is crucial to add the buffer to the
DMSO solution and not the other way around to avoid precipitation.

o For example, to get a final concentration of 1 mg/mL in 10% DMSO/PBS, add 900 pL of
sterile PBS to the 100 pL of 10 mg/mL DMSO stock.

Final Concentration Calculation: To calculate the molar concentration of the stock solution,
use the following formula:

Concentration (M) = Mass (g) / (Molecular Weight ( g/mol ) * Volume (L))

For a 1 mg/mL solution: (0.001 g) / (1683 g/mol * 0.001 L) = 0.000594 M or 594 uM
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Storage of p24 (194-210) Peptide

Proper storage is critical to maintain the integrity of the peptide over time.
Lyophilized Peptide:

o Long-term storage: Store lyophilized peptide at -20°C or -80°C in a desiccated environment.
Under these conditions, the peptide can be stable for several years.

o Handling: Before use, allow the vial to equilibrate to room temperature in a desiccator to
prevent moisture absorption.

Reconstituted Peptide Solution:

o Short-term storage: Store the reconstituted peptide solution at 4°C for no longer than one
week.

e Long-term storage: For long-term storage, it is highly recommended to aliquot the
reconstituted peptide into single-use volumes in low-protein binding tubes and store them at
-20°C or -80°C. This prevents repeated freeze-thaw cycles, which can lead to peptide
degradation.

o Cysteine-containing peptides: As the p24 (194-210) peptide contains a cysteine residue, it is
susceptible to oxidation. For critical applications, it is advisable to use degassed buffers for
reconstitution and to store aliquots under an inert gas (e.g., argon or nitrogen).

Quantitative Data Summary
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Parameter

Recommendation

Reconstitution Solvent (Initial)

Dimethyl sulfoxide (DMSO)

Reconstitution Buffer (Final)

Sterile Phosphate-Buffered Saline (PBS), pH
7.4

Recommended Stock Concentration

1-10 mg/mL

Storage of Lyophilized Peptide

-20°C to -80°C

Storage of Reconstituted Peptide (Short-term)

4°C (up to 1 week)

Storage of Reconstituted Peptide (Long-term)

-20°C to -80°C in single-use aliquots

Experimental Workflow Diagram
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p24 (194-210) Peptide Handling Workflow
Receive Lyophilized
p24 (194-210) Peptide
Long-term Storage
Store Lyophilized Peptide
(-20°C to -80°C)

:

Equilibrate Vial
to Room Temperature

Centrifuge Vial

Reconstitute in DMSO
(2-10 mg/mL stock)

Dilute with Aqueous Buffer
(e.g., PBS, pH 7.4)

Aliquot into Single-Use Tubes

Long-term Storage

Store Aliquots

(-20°C to -80°C) Immediate Use

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling p24 (194-210) peptide.
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» To cite this document: BenchChem. [Protocol for Reconstitution and Storage of p24 (194-
210) Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568304#protocol-for-p24-194-210-peptide-
reconstitution-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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